Cas no 1261598-59-7 (2-(2-Chloro-3,4-difluorophenyl)acetic acid)
2-(2-Chloro-3,4-difluorophenyl)acetic acid is a fluorinated phenylacetic acid derivative with a molecular formula of C₈H₅ClF₂O₂. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring a difluorophenyl backbone. The presence of chlorine and fluorine substituents enhances its reactivity, enabling selective functionalization in cross-coupling reactions or further derivatization. Its high purity and stability under standard conditions make it suitable for precision applications in medicinal chemistry. The compound is typically supplied as a white to off-white crystalline powder, ensuring consistent performance in synthetic workflows. Proper handling requires standard laboratory precautions due to its potential irritant properties.
1261598-59-7 structure
Product Name:2-(2-Chloro-3,4-difluorophenyl)acetic acid
CAS No:1261598-59-7
MF:C8H5ClF2O2
MW:206.573908567429
CID:4565718
PubChem ID:84674687
Update Time:2025-05-22
2-(2-Chloro-3,4-difluorophenyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Chloro-3,4-difluorophenyl)acetic acid
- (2-chloro-3,4-difluorophenyl)acetic acid
- CL9551
- 1261598-59-7
- Benzeneacetic acid, 2-chloro-3,4-difluoro-
- 2-(2-Chloro-3,4-difluorophenyl)aceticacid
- 2-CHLORO-3,4-DIFLUOROPHENYLACETIC ACID
-
- Inchi: 1S/C8H5ClF2O2/c9-7-4(3-6(12)13)1-2-5(10)8(7)11/h1-2H,3H2,(H,12,13)
- InChI Key: PVABAIILZJYXBE-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=CC=1CC(=O)O)F)F
Computed Properties
- Exact Mass: 205.9946134 g/mol
- Monoisotopic Mass: 205.9946134 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 37.3
- Molecular Weight: 206.57
2-(2-Chloro-3,4-difluorophenyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC1948-1G |
2-(2-chloro-3,4-difluorophenyl)acetic acid |
1261598-59-7 | 95% | 1g |
¥ 772.00 | 2023-04-03 | |
| 1PlusChem | 1P000SC8-100mg |
Benzeneacetic acid, 2-chloro-3,4-difluoro- |
1261598-59-7 | 98% | 100mg |
$103.00 | 2024-07-09 | |
| A2B Chem LLC | AA35928-100mg |
2-Chloro-3,4-difluorophenylacetic acid |
1261598-59-7 | 98% | 100mg |
$88.00 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC1948-100mg |
2-(2-chloro-3,4-difluorophenyl)acetic acid |
1261598-59-7 | 95% | 100mg |
¥231.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC1948-250mg |
2-(2-chloro-3,4-difluorophenyl)acetic acid |
1261598-59-7 | 95% | 250mg |
¥310.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC1948-500mg |
2-(2-chloro-3,4-difluorophenyl)acetic acid |
1261598-59-7 | 95% | 500mg |
¥515.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC1948-1g |
2-(2-chloro-3,4-difluorophenyl)acetic acid |
1261598-59-7 | 95% | 1g |
¥772.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1560315-1g |
2-(2-Chloro-3,4-difluorophenyl)acetic acid |
1261598-59-7 | 98% | 1g |
¥1237.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1560315-5g |
2-(2-Chloro-3,4-difluorophenyl)acetic acid |
1261598-59-7 | 98% | 5g |
¥3967.00 | 2024-08-09 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC1948-100.0mg |
2-(2-chloro-3,4-difluorophenyl)acetic acid |
1261598-59-7 | 95% | 100.0mg |
¥231.0000 | 2025-04-12 |
2-(2-Chloro-3,4-difluorophenyl)acetic acid Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
1261598-59-7 (2-(2-Chloro-3,4-difluorophenyl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent